1-(4-morpholinyl)-3-(4-nitrophenoxy)-2-propanol

• IUPAC Name: 1-morpholin-4-yl-3-(4-nitrophenoxy)propan-2-ol
• InChI: InChI=1S/C13H18N2O5/c16-12(9-14-5-7-19-8-6-14)10-20-13-3-1-11(2-4-13)15(17)18/h1-4,12,16H,5-10H2
• InChI Key: ZBJXESADGOQCJE-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC(COC2=CC=C(C=C2)[N+](=O)[O-])O
• Molecular Formula: C13H18N2O5
• Molecular Weight: 282.29 g/mol

Description

1-(4-morpholinyl)-3-(4-nitrophenoxy)-2-propanol, also known as MNPA, is a chemical compound that has gained attention in scientific research due to its potential use as a therapeutic agent. MNPA is a beta-adrenergic receptor antagonist that has been shown to have promising effects on the cardiovascular system and other physiological processes.

Mechanism of Action

1-(4-morpholinyl)-3-(4-nitrophenoxy)-2-propanol acts as a beta-adrenergic receptor antagonist, specifically targeting the beta-1 and beta-2 adrenergic receptors. By blocking the action of adrenaline and noradrenaline, 1-(4-morpholinyl)-3-(4-nitrophenoxy)-2-propanol reduces the heart rate and blood pressure, leading to a decrease in cardiac output and a relaxation of the blood vessels. This mechanism of action makes 1-(4-morpholinyl)-3-(4-nitrophenoxy)-2-propanol a potential treatment for cardiovascular diseases such as hypertension and heart failure.
Biochemical and Physiological Effects:
Studies have shown that 1-(4-morpholinyl)-3-(4-nitrophenoxy)-2-propanol has various biochemical and physiological effects, including a reduction in heart rate and blood pressure, an increase in cardiac output, and a relaxation of the blood vessels. 1-(4-morpholinyl)-3-(4-nitrophenoxy)-2-propanol has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic applications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-morpholinyl)-3-(4-nitrophenoxy)-2-propanol in lab experiments is its specificity for the beta-adrenergic receptors, which allows for targeted research on the cardiovascular system and other physiological processes. However, one limitation of using 1-(4-morpholinyl)-3-(4-nitrophenoxy)-2-propanol is its potential toxicity and side effects, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 1-(4-morpholinyl)-3-(4-nitrophenoxy)-2-propanol, including its potential use as a therapeutic agent for cardiovascular diseases, anxiety, and depression. Further studies are needed to determine the optimal dosage and delivery method for 1-(4-morpholinyl)-3-(4-nitrophenoxy)-2-propanol, as well as its long-term effects on the body. Additionally, research is needed to explore the potential use of 1-(4-morpholinyl)-3-(4-nitrophenoxy)-2-propanol in the treatment of other diseases, such as cancer and neurodegenerative disorders.
Conclusion:
In conclusion, 1-(4-morpholinyl)-3-(4-nitrophenoxy)-2-propanol is a chemical compound that has gained attention in scientific research due to its potential use as a therapeutic agent. 1-(4-morpholinyl)-3-(4-nitrophenoxy)-2-propanol acts as a beta-adrenergic receptor antagonist, targeting the beta-1 and beta-2 adrenergic receptors and leading to a reduction in heart rate and blood pressure. 1-(4-morpholinyl)-3-(4-nitrophenoxy)-2-propanol has various potential therapeutic applications, including the treatment of hypertension, heart failure, anxiety, and depression. Further research is needed to determine the optimal dosage and delivery method for 1-(4-morpholinyl)-3-(4-nitrophenoxy)-2-propanol, as well as its long-term effects on the body.

Synthesis Methods

1-(4-morpholinyl)-3-(4-nitrophenoxy)-2-propanol can be synthesized through a multi-step process involving the reaction of 4-nitrophenol with morpholine, followed by the addition of isopropyl chloroformate and subsequent reduction with sodium borohydride. The resulting product is 1-(4-morpholinyl)-3-(4-nitrophenoxy)-2-propanol, which can be purified through various methods such as recrystallization or column chromatography.

Scientific Research Applications

1-(4-morpholinyl)-3-(4-nitrophenoxy)-2-propanol has been studied in various scientific fields, including pharmacology, neuroscience, and cardiology. Its potential therapeutic applications range from the treatment of hypertension and heart failure to the management of anxiety and depression. 1-(4-morpholinyl)-3-(4-nitrophenoxy)-2-propanol has also been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases.